2-(3,4-dihydro-1H-isoquinolin-2-ylmethyl)-[1,2,4]triazolo[4,3-a]pyridin-3-one

• IUPAC Name: 2-(3,4-dihydro-1H-isoquinolin-2-ylmethyl)-[1,2,4]triazolo[4,3-a]pyridin-3-one
• InChI: InChI=1S/C16H16N4O/c21-16-19-9-4-3-7-15(19)17-20(16)12-18-10-8-13-5-1-2-6-14(13)11-18/h1-7,9H,8,10-12H2
• InChI Key: ORMDDCNXYGDVDZ-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC2=CC=CC=C21)CN3C(=O)N4C=CC=CC4=N3
• Molecular Formula: C16H16N4O
• Molecular Weight: 280.32 g/mol

Description

2-(3,4-dihydro-1H-isoquinolin-2-ylmethyl)-[1,2,4]triazolo[4,3-a]pyridin-3-one is a chemical compound that has been of great interest in scientific research due to its potential applications in medicine. This compound is known for its unique structure, which makes it an attractive target for synthesis and study.

Mechanism of Action

The mechanism of action of 2-(3,4-dihydro-1H-isoquinolin-2-ylmethyl)-[1,2,4]triazolo[4,3-a]pyridin-3-one is not yet fully understood. However, it is believed to exert its effects through modulation of various signaling pathways in the body, including those involved in cell growth and differentiation.
Biochemical and Physiological Effects:
Studies have shown that 2-(3,4-dihydro-1H-isoquinolin-2-ylmethyl)-[1,2,4]triazolo[4,3-a]pyridin-3-one has a number of biochemical and physiological effects. These include inhibition of cancer cell growth, modulation of neurotransmitter release, and regulation of immune function.

Advantages and Limitations for Lab Experiments

One advantage of using 2-(3,4-dihydro-1H-isoquinolin-2-ylmethyl)-[1,2,4]triazolo[4,3-a]pyridin-3-one in lab experiments is its unique structure, which makes it an attractive target for synthesis and study. However, one limitation is that its mechanism of action is not yet fully understood, which makes it difficult to design experiments to test its effects in a targeted way.

Future Directions

There are a number of future directions for research on 2-(3,4-dihydro-1H-isoquinolin-2-ylmethyl)-[1,2,4]triazolo[4,3-a]pyridin-3-one. These include further studies on its potential therapeutic effects in cancer and neurological disorders, as well as investigations into its mechanism of action and potential side effects. Additionally, there may be opportunities to use this compound as a tool in drug discovery and development.

Synthesis Methods

The synthesis of 2-(3,4-dihydro-1H-isoquinolin-2-ylmethyl)-[1,2,4]triazolo[4,3-a]pyridin-3-one involves the reaction of 3,4-dihydroisoquinoline with 1,2,4-triazolo[4,3-a]pyridin-3-one in the presence of a suitable catalyst. The resulting compound has been extensively characterized using various analytical techniques.

Scientific Research Applications

The compound 2-(3,4-dihydro-1H-isoquinolin-2-ylmethyl)-[1,2,4]triazolo[4,3-a]pyridin-3-one has been studied for its potential applications in medicine. It has been shown to have promising anti-cancer properties, as well as potential therapeutic effects in the treatment of neurological disorders such as Alzheimer's disease.